Cas no 2060046-25-3 (2-ethyl-6-(trifluoromethyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 2-ethyl-6-(trifluoromethyl)-1,2-dihydrophthalazin-1-one
• CAS No: 2060046-25-3
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• MDL: MFCD30500411
• CID: 5193340
• PubChem ID: 125456517
• Update Time: 2025-05-23

2-ethyl-6-(trifluoromethyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-(trifluoromethyl)phthalazin-1-one
• 2-ethyl-6-(trifluoromethyl)-1,2-dihydrophthalazin-1-one

• MDL： MFCD30500411
• Inchi： 1S/C11H9F3N2O/c1-2-16-10(17)9-4-3-8(11(12,13)14)5-7(9)6-15-16/h3-6H,2H2,1H3
• InChI Key： JLPWZFVSAVKFSW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(F)(F)F)C=C2)C=NN1CC

Additional information on 2-ethyl-6-(trifluoromethyl)-1,2-dihydrophthalazin-1-one

2-Ethyl-6-(Trifluoromethyl)-1,2-Dihydrophthalazin-1-One: A Comprehensive Overview

2-Ethyl-6-(Trifluoromethyl)-1,2-Dihydrophthalazin-1-One, also known by its CAS number 2060046-25-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of phthalazinones, which are known for their unique structural properties and potential applications in various industries. The molecule features a phthalazine ring system with substituents that enhance its chemical reactivity and functional versatility.

The structure of 2-Ethyl-6-(Trifluoromethyl)-1,2-Dihydrophthalazin-1-One consists of a bicyclic framework with an ethyl group at position 2 and a trifluoromethyl group at position 6. These substituents contribute to the compound's electronic properties, making it a promising candidate for applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a building block for constructing bioactive molecules due to its ability to undergo various chemical transformations.

In terms of synthesis, researchers have developed efficient routes to prepare 2-Ethyl-6-(Trifluoromethyl)-1,2-Dihydrophthalazin-1-One. One notable approach involves the condensation of o-aminoaryl aldehydes with ketones under specific reaction conditions. This method not only ensures high yields but also allows for the incorporation of functional groups that can be further modified in subsequent steps.

The electronic properties of this compound have been extensively studied using computational chemistry techniques. These studies reveal that the trifluoromethyl group significantly influences the molecule's electron distribution, enhancing its reactivity in nucleophilic and electrophilic reactions. Such insights are valuable for designing new synthetic pathways and optimizing existing ones.

Recent advancements in green chemistry have also led to the exploration of sustainable methods for synthesizing 2-Ethyl-6-(Trifluoromethyl)-1,2-Dihydrophthalazin-1-One. For instance, microwave-assisted synthesis has been shown to reduce reaction times while maintaining product quality. This approach aligns with the growing demand for environmentally friendly chemical processes.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a precursor for bioactive agents. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for drug design targeting specific biological pathways. Additionally, its fluorinated substituent enhances lipophilicity, which is a desirable property for many drug candidates.

The agricultural sector has also taken notice of 2-Ethyl-6-(Trifluoromethyl)-1,2-Dihydrophthalazin-1-One's potential as an active ingredient in pesticides and herbicides. Its unique structure allows for selective interaction with target enzymes, reducing off-target effects and improving efficacy.

In conclusion, 2-Ethyl-6-(Trifluoromethyl)-1,2-Dihydrophthalazin-1-One stands out as a versatile compound with diverse applications across multiple industries. Ongoing research continues to uncover new synthetic methods and functional applications, solidifying its position as an important molecule in contemporary chemistry.